Cas no 2228590-65-4 (4-(2,3-dihydro-1-benzofuran-7-yl)-1H-pyrazole)

• Product Name: 4-(2,3-dihydro-1-benzofuran-7-yl)-1H-pyrazole
• CAS No: 2228590-65-4
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 5854276
• PubChem ID: 165624965
• Update Time: 2025-11-01

4-(2,3-dihydro-1-benzofuran-7-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1-benzofuran-7-yl)-1H-pyrazole
• 2228590-65-4
• EN300-1780906

• Inchi： 1S/C11H10N2O/c1-2-8-4-5-14-11(8)10(3-1)9-6-12-13-7-9/h1-3,6-7H,4-5H2,(H,12,13)
• InChI Key： DKCMUVHRXCAAGE-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(C3C=NNC=3)C1=2

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(2,3-dihydro-1-benzofuran-7-yl)-1H-pyrazole

4-(2,3-Dihydro-1-benzofuran-7-yl)-1H-pyrazole: A Comprehensive Overview

The compound 4-(2,3-dihydro-1-benzofuran-7-yl)-1H-pyrazole (CAS No. 2228590-65-4) is a fascinating molecule with significant potential in various fields of chemistry and material science. This compound, often referred to as benzofuranopyrazole, has garnered attention due to its unique structural features and versatile applications. Recent studies have highlighted its role in drug discovery, optoelectronic materials, and advanced organic synthesis techniques.

Benzofuranopyrazole is characterized by a fused bicyclic system comprising a benzofuran moiety and a pyrazole ring. The benzofuran component contributes aromatic stability and potential for conjugation, while the pyrazole ring introduces nitrogen atoms that can participate in hydrogen bonding and other non-covalent interactions. This combination makes the molecule highly functionalizable, enabling its use in diverse chemical contexts.

Recent research has focused on the synthesis of benzofuranopyrazole derivatives with tailored properties. For instance, scientists have explored the incorporation of electron-withdrawing groups to enhance the molecule's electronic properties. These modifications have led to applications in organic light-emitting diodes (OLEDs) and photovoltaic devices, where the compound's ability to modulate electron transport is highly valued.

In the field of drug discovery, benzofuranopyrazole has shown promise as a scaffold for developing bioactive molecules. Its ability to interact with biological targets through multiple modes of action makes it a valuable candidate for anti-inflammatory, anticancer, and antimicrobial agents. For example, studies have demonstrated that certain derivatives exhibit selective inhibition of kinases involved in cancer progression.

The synthesis of benzofuranopyrazole typically involves multi-step reactions, including coupling reactions and cyclization processes. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the construction of complex derivatives with high precision.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of benzofuranopyrazole and its derivatives. Initial findings suggest that these compounds exhibit low toxicity to aquatic organisms under standard test conditions. However, further studies are required to fully understand their long-term environmental impact.

In conclusion, 4-(2,3-dihydro-1-benzofuran-7-yl)-1H-pyrazole (CAS No. 2228590-65-4) represents a versatile and promising compound with applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and functionalization techniques, positions it as a key player in future innovations in chemistry and materials science.